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Compound of Interest

Compound Name: 2-Chloro-N,N-dimethylethanamine

Cat. No.: B085670 Get Quote

An In-Depth Technical Guide to 2-Chloro-N,N-dimethylethanamine Hydrochloride: Properties,

Synthesis, and Applications

Introduction
2-Chloro-N,N-dimethylethanamine, most commonly handled and utilized as its more stable

hydrochloride salt (DMC-HCl), is a bifunctional organic compound of significant interest to the

pharmaceutical and chemical industries. Its structure, featuring a reactive alkyl chloride and a

tertiary amine, makes it a highly versatile building block for introducing the dimethylaminoethyl

moiety into a wide range of molecules.[1][2] This guide provides a comprehensive overview of

its chemical and physical properties, a detailed examination of its primary synthetic route, its

critical applications in drug development, and essential safety protocols for its handling and

storage. For researchers and professionals in organic synthesis and medicinal chemistry, a

thorough understanding of this key intermediate is fundamental to its effective and safe

utilization.

Physicochemical Properties and Identification
The accurate identification and understanding of a reagent's physical properties are

prerequisites for its successful application in research and development. 2-Chloro-N,N-
dimethylethanamine is primarily available as its hydrochloride salt to enhance stability and

ease of handling.[2] The free base is a liquid, while the salt is a crystalline solid.[1]
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Identifier Value

Compound Name
2-Chloro-N,N-dimethylethanamine

Hydrochloride

Synonyms

2-(Dimethylamino)ethyl chloride hydrochloride;

DMC-HCl; N-(2-Chloroethyl)dimethylamine

hydrochloride[3]

CAS Number 4584-46-7[4]

Molecular Formula C₄H₁₁Cl₂N[4][5]

Molecular Weight 144.04 g/mol [4][5]

IUPAC Name
2-chloro-N,N-

dimethylethanamine;hydrochloride[6][7]

Physical Property Value

Appearance
White to beige or brown-yellow crystalline

powder/crystals[5][8]

Melting Point 201-208 °C (decomposes)[4][9]

Solubility
Soluble in water (2000 g/L at 20 °C) and

methanol[8][9]

Stability
Stable under normal conditions, but highly

hygroscopic (sensitive to moisture)[8][9]

Synthesis of 2-Chloro-N,N-dimethylethanamine
Hydrochloride
The most prevalent and efficient method for synthesizing 2-Chloro-N,N-dimethylethanamine
hydrochloride is through the chlorination of 2-(dimethylamino)ethanol using thionyl chloride

(SOCl₂).[2][10] This reaction is favored due to its high yield and the straightforward formation of

the desired hydrochloride salt.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.pharmacompass.com/chemistry-chemical-name/2-n-n-dimethylamino-ethyl-chloride-hydrochloride
https://www.usbio.net/biochemicals/159503/2ChloroNNdimethylethylamine-Hydrochloride
https://www.usbio.net/biochemicals/159503/2ChloroNNdimethylethylamine-Hydrochloride
https://cymitquimica.com/products/TR-C365810/2-chloro-nn-dimethylethylamine-hydrochloride/
https://www.usbio.net/biochemicals/159503/2ChloroNNdimethylethylamine-Hydrochloride
https://cymitquimica.com/products/TR-C365810/2-chloro-nn-dimethylethylamine-hydrochloride/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N_N-dimethylethylamine
https://www.fishersci.ca/shop/products/2-dimethylaminoethyl-chloride-hydrochloride-99-thermo-scientific/p-115475
https://cymitquimica.com/products/TR-C365810/2-chloro-nn-dimethylethylamine-hydrochloride/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5442739.aspx
https://www.usbio.net/biochemicals/159503/2ChloroNNdimethylethylamine-Hydrochloride
https://www.mallakchemicals.com/chemical-pharma-intermediate/2-chloro-n-n-dimethylethylamine-hcl-c4h11cl2n-cas-no-4584-46-7.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5442739.aspx
https://www.mallakchemicals.com/chemical-pharma-intermediate/2-chloro-n-n-dimethylethylamine-hcl-c4h11cl2n-cas-no-4584-46-7.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5442739.aspx
https://www.mallakchemicals.com/chemical-pharma-intermediate/2-chloro-n-n-dimethylethylamine-hcl-c4h11cl2n-cas-no-4584-46-7.html
https://www.benchchem.com/product/b085670?utm_src=pdf-body
https://www.benchchem.com/product/b085670?utm_src=pdf-body
https://pdf.benchchem.com/8584/An_In_depth_Technical_Guide_to_the_Synthesis_and_Characterization_of_2_Diethylamino_ethyl_Chloride.pdf
https://patents.google.com/patent/CN103408432A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causality of Experimental Choice: Thionyl chloride is the reagent of choice for converting the

primary alcohol in 2-(dimethylamino)ethanol to an alkyl chloride. The reaction proceeds via a

chlorosulfite intermediate. A key advantage of this method is that the byproducts, sulfur dioxide

(SO₂) and hydrogen chloride (HCl), are gaseous, which simplifies purification.[2] Crucially, the

in situ generation of HCl gas readily protonates the basic tertiary amine group of the product,

causing it to precipitate from many organic solvents as the stable, crystalline hydrochloride salt.

This prevents potential side reactions, such as self-alkylation of the amine.[2]
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Reactants

Process

Work-up & Purification

2-(Dimethylamino)ethanol

1. Dissolve in
Anhydrous Solvent

(e.g., Dichloromethane)

Thionyl Chloride (SOCl₂)

3. Slow Addition of SOCl₂
(Exothermic Control)

2. Cool to 0-10 °C
(Ice Bath)

4. Reflux
(Reaction Completion)

5. Concentrate
(Remove Solvent/Excess SOCl₂)

6. Recrystallization
(e.g., from Ethanol)

2-Chloro-N,N-dimethylethanamine HCl
(Final Product)

Click to download full resolution via product page

Caption: General workflow for the synthesis of DMC-HCl.
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Experimental Protocol: Laboratory-Scale Synthesis
This protocol is a representative procedure based on established laboratory practices.[2][10] All

operations must be conducted in a well-ventilated fume hood using appropriate personal

protective equipment.

Preparation: Equip a 500 mL three-necked round-bottom flask with a magnetic stirrer, a

dropping funnel, and a reflux condenser fitted with a drying tube (containing CaCl₂ or

similar).

Reactant Addition: Charge the flask with 2-(dimethylamino)ethanol (e.g., 0.5 mol) dissolved

in anhydrous dichloromethane (200 mL).

Cooling: Cool the flask in an ice-water bath to maintain an internal temperature between 5-

10 °C.

Chlorination: Slowly add thionyl chloride (e.g., 0.6 mol, 1.2 equivalents) dropwise from the

dropping funnel over 1-2 hours, ensuring the temperature does not exceed 15 °C. Vigorous

stirring is essential.

Reaction Completion: Once the addition is complete, remove the ice bath and allow the

mixture to warm to room temperature. Heat the mixture to reflux for 1-2 hours to drive the

reaction to completion.

Isolation: Cool the reaction mixture to room temperature and concentrate it using a rotary

evaporator to remove the solvent and any excess thionyl chloride.

Purification: The resulting crude solid can be purified by recrystallization from absolute

ethanol to yield the final product as white crystals.

Drying: Dry the purified crystals under vacuum to remove residual solvent.

Core Applications in Drug Development and Organic
Synthesis
2-Chloro-N,N-dimethylethanamine hydrochloride is a cornerstone reagent for introducing the

dimethylaminoethyl group (-CH₂CH₂N(CH₃)₂) in nucleophilic substitution reactions.[11] This

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pdf.benchchem.com/8584/An_In_depth_Technical_Guide_to_the_Synthesis_and_Characterization_of_2_Diethylamino_ethyl_Chloride.pdf
https://patents.google.com/patent/CN103408432A/en
https://www.benchchem.com/product/b085670?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemical-synthesis-advantage-procuring-2-chloro-n-n-diethylethylamine-hydrochloride-for-your-projects-fb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


moiety is a common pharmacophore in numerous Active Pharmaceutical Ingredients (APIs),

particularly in antihistaminic and anticholinergic drugs, where it often serves as a key part of the

molecule that interacts with biological targets.[12]

Key Pharmaceutical Applications:

Antihistamines: It is a critical precursor in the synthesis of first-generation antihistamines like

Chlorpheniramine and Mepyramine.[9][12]

Anticholinergics/Muscle Relaxants: Used in the synthesis of Orphenadrine.[12]

Other APIs: It serves as an intermediate for a variety of other drugs, including the

cardiovascular agent Diltiazem and the antipsychotic Triflupromazine.[9][12]

Illustrative Synthesis of Chlorpheniramine

Starting Materials

Reaction

2-Chloro-N,N-dimethylethanamine HCl
(DMC-HCl)

Nucleophilic Alkylation
(Base, e.g., NaNH₂)

Chlorpheniramine Precursor
(e.g., 4-chlorophenyl(pyridin-2-yl)acetonitrile)

Chlorpheniramine
(Final API)

Click to download full resolution via product page

Caption: Role of DMC-HCl in API synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11367245/
https://www.mallakchemicals.com/chemical-pharma-intermediate/2-chloro-n-n-dimethylethylamine-hcl-c4h11cl2n-cas-no-4584-46-7.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11367245/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11367245/
https://www.mallakchemicals.com/chemical-pharma-intermediate/2-chloro-n-n-dimethylethylamine-hcl-c4h11cl2n-cas-no-4584-46-7.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11367245/
https://www.benchchem.com/product/b085670?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Beyond pharmaceuticals, its reactivity is leveraged in broader organic synthesis and materials

science.[13]

Application Area Specific Use

Organic Synthesis

Alkylating agent for synthesizing substituted

oxindoles and dinitrobenzimidazoles with

antimicrobial activity.

Catalysis

Precursor for synthesizing ligands like Tris(2-

(diethylamino)ethyl)amine (Et₆TREN), used in

copper-catalyzed atom transfer radical

polymerization (ATRP).

Materials Science

Used to modify polymer chains to incorporate

amino functionalities, altering properties like

solubility or conductivity.[13]

Safety, Handling, and Storage
2-Chloro-N,N-dimethylethanamine hydrochloride is a hazardous chemical and must be

handled with stringent safety precautions. The hydrochloride salt is classified as toxic if

swallowed or in contact with skin, causes skin and eye irritation, and is suspected of causing

genetic defects.[7][14][15][16]

Hazard Class GHS Statement

Acute Toxicity, Oral H301: Toxic if swallowed[16]

Acute Toxicity, Dermal H311: Toxic in contact with skin

Skin Corrosion/Irritation H315: Causes skin irritation[14]

Eye Damage/Irritation H319: Causes serious eye irritation[14]

Germ Cell Mutagenicity
H341: Suspected of causing genetic defects[7]

[16]

STOT, Single Exposure H335: May cause respiratory irritation[14]
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Safe Handling and Personal Protective Equipment (PPE):

Engineering Controls: Always handle this compound within a certified chemical fume hood to

avoid inhalation of dust.[14][17]

Eye Protection: Wear tight-sealing safety goggles and a face shield.[18]

Skin Protection: Use impervious gloves (e.g., nitrile) and wear a lab coat. Ensure gloves are

inspected before use and disposed of properly.[14]

Respiratory Protection: If dust formation is unavoidable, use a NIOSH/MSHA-approved

respirator with a particulate filter.[15][18]

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the handling area. Wash hands thoroughly after handling.[15]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[17] Due to

its hygroscopic nature, it is critical to protect it from moisture; storage under an inert

atmosphere (e.g., argon or nitrogen) is recommended for long-term stability.[8][9]

Conclusion
2-Chloro-N,N-dimethylethanamine hydrochloride is an indispensable reagent in modern

organic and medicinal chemistry. Its unique bifunctional structure provides a reliable and

efficient means of incorporating the dimethylaminoethyl group, a common feature in a multitude

of pharmaceutical agents. While its utility is vast, its hazardous nature demands rigorous

adherence to safety protocols. A comprehensive understanding of its properties, synthesis, and

safe handling procedures, as detailed in this guide, is essential for any scientist or researcher

aiming to leverage this potent chemical building block.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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